1-(3,5-Dimethylphenyl)-3-(2-furyl)-1H-pyrazol-5-amine

• IUPAC Name: 2-(3,5-dimethylphenyl)-5-(furan-2-yl)pyrazol-3-amine
• InChI: InChI=1S/C15H15N3O/c1-10-6-11(2)8-12(7-10)18-15(16)9-13(17-18)14-4-3-5-19-14/h3-9H,16H2,1-2H3
• InChI Key: GLQOGYVNMZAJBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=CC(=N2)C3=CC=CO3)N)C
• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol

Description

“1-(3,5-Dimethylphenyl)-3-(2-furyl)-1H-pyrazol-5-amine” is a chemical compound with the molecular formula C15H15N3O and a molecular weight of 253.3.

Synthesis Analysis

While specific synthesis methods for this compound were not found, it’s worth noting that similar compounds can be synthesized through various methods. For instance, the Suzuki–Miyaura coupling is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction. Another method involves the Claisen–Schmidt-type aldol-crotonic condensation of 3-acetyl-5-nitropyridine derivatives with various aromatic aldehydes.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The pyrazole ring is substituted with a 3,5-dimethylphenyl group and a 2-furyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 253.3. Other specific physical and chemical properties were not found in the search results.

Scientific Research Applications

• Synthesis and Antimicrobial Properties : A study focused on the synthesis of novel compounds involving 1-(3,5-Dimethylphenyl)-3-(2-furyl)-1H-pyrazol-5-amine derivatives. These compounds demonstrated antimicrobial properties, highlighting their potential in medical and pharmaceutical applications (Altalbawy, 2013).

• Dyeing Properties and Biological Applications : Another research explored the synthesis of heterocycles derived from 5-pyrazolones, including 1-(3,5-Dimethylphenyl)-3-(2-furyl)-1H-pyrazol-5-amine, for dyeing and potential biological properties (Bagdatli & Ocal, 2012).

• Crystallographic Investigations : Research on Schiff base ligands related to 1-(3,5-Dimethylphenyl)-3-(2-furyl)-1H-pyrazol-5-amine was conducted, providing insights into their crystallographic structures and properties (Hayvalı, Unver, & Svoboda, 2010).

• Linked Heterocyclics and Antimicrobial Study : A study synthesized linked heterocyclics containing 1-(3,5-Dimethylphenyl)-3-(2-furyl)-1H-pyrazol-5-amine, evaluating their antimicrobial activity against various bacteria and fungi (Reddy, Devi, Sunitha, & Nagaraj, 2010).

• Local Anesthetic and Analgesic Activities : Research on 3,5-diphenyl-1H-pyrazole derivatives, which include 1-(3,5-Dimethylphenyl)-3-(2-furyl)-1H-pyrazol-5-amine, revealed significant local anesthetic, analgesic, and platelet antiaggregating activities (Bruno et al., 1994).

• Functionalized Pyrazolo[3,4-b]pyridines Synthesis : A novel synthesis method for N,3-dimethyl-5-nitro-1-aryl-1H-pyrazolo[3,4-b]pyridin-6-amines, related to 1-(3,5-Dimethylphenyl)-3-(2-furyl)-1H-pyrazol-5-amine, was developed, highlighting the compound's utility in organic synthesis (Gunasekaran, Prasanna, & Perumal, 2014).